4-Bromophenylcyanamide

• IUPAC Name: (4-bromophenyl)cyanamide
• InChI: InChI=1S/C7H5BrN2/c8-6-1-3-7(4-2-6)10-5-9/h1-4,10H
• InChI Key: NVLHAYLAMNTZNY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC#N)Br
• Molecular Formula: C7H5BrN2
• DSSTOX Substance ID: DTXSID60485536
• Molecular Weight: 197.03 g/mol
• CAS RN: 60592-84-9

Description

4-Bromophenylcyanamide is a chemical compound used in various applications. It is available for purchase for pharmaceutical testing.

Synthesis Analysis

The synthesis of 4-Bromophenylcyanamide and similar compounds has been discussed in several studies. For instance, one study discussed the synthesis of a series of 4- (4-bromophenyl)-thiazol-2-amine derivatives. Another study detailed the synthesis of N- (4- (4-bromophenyl) thiazol-2-yl)-2-chloroacetamide derivatives.

Molecular Structure Analysis

The molecular structure of 4-Bromophenylcyanamide and related compounds has been analyzed in several studies. These studies used various techniques such as X-ray diffraction (XRD), Fourier transform infrared (FT-IR), and UV-visible spectrometry (UV-vis) to confirm the molecular structures.

Scientific Research Applications

Solar Cell Applications

4-Bromophenylcyanamide related compounds are also used in the optimization of multilayered Ruddlesden–Popper perovskite for solar cell applications. The (BPEA)2(MA)4Pb5I16 perovskite prepared with the assistance of MAAc exhibits a stable photoelectric conversion efficiency (PCE) of 8.47%, which is much higher than the one without MAAc additive.

Safety and Hazards

4-Bromophenylcyanamide may cause respiratory irritation, skin irritation, and serious eye irritation. It is recommended to use only outdoors or in a well-ventilated area, avoid breathing dust/fumes, and wash with plenty of water if it comes into contact with skin.

Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A mixture of cyanogen bromide (5.0 g, 47 mmol) and 4-bromo-2-methylaniline (Aldrich Chemical Company) (19.15 g, 103.4 mmol) in diethylether (150 mL) was stirred for 3 days under nitrogen atmosphere. The reaction was filtered, and the filtrate was concentrated in vacuo at room temperature to give 4-bromophenylcyanamide (8.5 g, 92%) as an off white solid. HRMS: calcd for C8H7BrN2, 209.97926; found (EI, M+), 209.9788.

Synthesis routes and methods III

Procedure details

A mixture of cyanogen bromide (5.0 g, 47 mmol) and 4-bromo-2-ethylaniline (20.6 g, 103 mmol) in diethylether (150 mL) was stirred for 3 days under nitrogen atmosphere. The amine hydrobromide was filtered off, and the filtrate was concentrated in vacuo at room temperature and triturated with hexane to give 4-bromophenylcyanamide (2.3 g, 10%) as an off white solid. HRMS: calcd for C9H9BrN2+H+, 225.00218; found (ESI-FTMS, [M+H]+), 225.00277.

Synthesis routes and methods IV

Procedure details

A mixture of cyanogen bromide (5.0 g, 47 mmol), and 4-bromoaniline (17.8 g, 103.4 mmol) in diethylether (150 mL) was stirred for 3 days under nitrogen atmosphere. The reaction was filtered, and the filtrate was concentrated in vacuo at room temperature to give 4-bromophenylcyanamide (8.5 g, 92%) as an off white solid.